Cas no 2229098-83-1 (3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid)

• Product Name: 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid
• CAS No: 2229098-83-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6000289
• PubChem ID: 165671644
• Update Time: 2025-07-21

3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid
• 2229098-83-1
• EN300-1767186

• Inchi： 1S/C9H11NO4S/c1-5-9(15-4-10-5)6(2-7(11)12)3-8(13)14/h4,6H,2-3H2,1H3,(H,11,12)(H,13,14)
• InChI Key： XNOAUPMCFQEMSI-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Additional information on 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid

Introduction to 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid (CAS No: 2229098-83-1)

3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid, identified by the chemical abstracts service number 2229098-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid incorporates a pentanedioic acid moiety, also known as fumaric acid, linked to a thiazole ring substituted with a methyl group at the 4-position. This unique arrangement contributes to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The significance of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The thiazole core is a well-documented pharmacological moiety, frequently found in antimicrobial, antifungal, and anti-inflammatory agents. The presence of the pentanedioic acid group enhances the compound's ability to interact with biological targets, such as enzymes and receptors, by providing multiple functional sites for binding. This dual functionality makes it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid has emerged as a promising candidate in this context. Studies have demonstrated its potential role in modulating various biological pathways, including those involved in inflammation and oxidative stress. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as lipoxygenase and cyclooxygenase, which are key players in the inflammatory response. These findings suggest that 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

The structural features of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid also make it a suitable candidate for further derivatization to enhance its pharmacological properties. The thiazole ring can be modified at various positions to introduce additional functional groups, while the pentanedioic acid moiety provides a platform for linking other bioactive units. This flexibility allows chemists to tailor the compound's properties to specific therapeutic needs. For example, modifications at the 2-position of the thiazole ring have been shown to influence the compound's solubility and bioavailability, making it more suitable for oral administration.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid's potential applications. These tools enable researchers to predict how different modifications will affect the compound's interactions with biological targets, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can identify optimal derivatives with enhanced potency and selectivity. This approach aligns with the broader trend toward precision medicine, where therapies are tailored to individual patient needs based on their unique biological profiles.

The synthesis of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain high-quality samples for further investigation.

One particularly intriguing aspect of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid is its potential role in addressing neurological disorders. Preliminary studies have suggested that derivatives of this compound may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The thiazole ring's ability to cross the blood-brain barrier makes it an attractive scaffold for developing central nervous system (CNS) drugs. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

The pharmaceutical industry has taken notice of 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid's potential and is actively investigating its applications. Several companies have initiated programs aimed at identifying novel derivatives with improved pharmacological profiles. These efforts are supported by growing evidence of the compound's efficacy in preclinical models. As more data becomes available, it is likely that we will see an increase in clinical trials evaluating 3-(4-methyl-1,3-thiazol-5-yl)pentanedioic acid based therapies.

In conclusion, 3-(4-methyl - 1 , 3 - th i az o l - 5 - yl ) p e n t anedi o i c ac i d ( C A S N o : 2 2 2 9 0 9 8 - 8 3 - 1 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features make it an excellent candidate for further medicinal chemistry exploration , while recent advances in computational chemistry and synthetic methodologies are facilitating its development into novel therapeutic agents . As research continues , we can expect to see more applications emerge , particularly in areas such as anti-inflammation , neurology , and beyond .